Cas no 1384428-76-5 (2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride)

• Product Name: 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride
• CAS No: 1384428-76-5
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5159966
• PubChem ID: 71755835
• Update Time: 2025-06-22

2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride
• 2-(Indolin-1-yl)acetimidamide dihydrochloride

• Inchi： 1S/C10H13N3.ClH/c11-10(12)7-13-6-5-8-3-1-2-4-9(8)13;/h1-4H,5-7H2,(H3,11,12);1H
• InChI Key： HJPTUHRUZJGZCJ-UHFFFAOYSA-N
• SMILES： C(N1CCC2=CC=CC=C12)C(N)=N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride

Introduction to 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride (CAS No. 1384428-76-5)

2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1384428-76-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its indole core and ethanimidamide functional group, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development in drug discovery.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Compounds containing the indole scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of indole derivatives allows for the exploration of various pharmacological targets, making it an attractive scaffold for drug design.

In the case of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride, the ethanimidamide group introduces additional functionalization opportunities, enabling interactions with biological targets through hydrogen bonding and other non-covalent interactions. The dihydrochloride salt form enhances the solubility and stability of the compound, which is crucial for its formulation and potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of indole derivatives for their biological potential. These computational approaches have been instrumental in identifying lead compounds with high affinity for specific targets. For instance, virtual screening techniques have been employed to explore the binding interactions of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride with enzymes and receptors involved in cancer progression and inflammation.

Experimental studies have also contributed to the understanding of the pharmacological properties of this compound. In vitro assays have demonstrated that 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride exhibits inhibitory activity against certain kinases and transcription factors implicated in diseases such as cancer. These findings align with the growing interest in indole-based compounds as modulators of signaling pathways relevant to human health.

The synthesis of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride involves multi-step organic reactions that highlight the versatility of indole chemistry. The introduction of the ethanimidamide group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a medicinal chemistry perspective, the structural features of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride offer opportunities for further optimization. By modifying substituents on the indole ring or the ethanimidamide moiety, chemists can fine-tune the pharmacological profile of the compound. Such modifications may enhance potency, selectivity, or metabolic stability, which are critical factors in drug development.

The potential therapeutic applications of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride are broad and encompass various areas of medicine. Preclinical studies are essential to evaluate its efficacy and safety profiles before moving into human trials. These studies will provide valuable insights into its mechanism of action and potential clinical utility.

The integration of traditional pharmacological approaches with modern biotechnological tools has accelerated the discovery process for novel therapeutic agents. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have been instrumental in identifying promising candidates like 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride. These methodologies leverage large datasets and advanced algorithms to predict biological activity and optimize molecular structures.

The role of 2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide dihydrochloride in interdisciplinary research is also noteworthy. Its study contributes to our understanding of how structural modifications can influence biological activity, providing insights that can be applied across different therapeutic areas. This compound serves as a valuable tool for researchers exploring new frontiers in drug discovery.

In conclusion, 2-(2,3-Dihydro-1H-indol-1-y]ethanimidamide dihydrochloride (CAS No. 1384428—76—5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The ongoing studies into this compound highlight its potential as a therapeutic agent and underscore the importance of continued research in medicinal chemistry.